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Compound of Interest

Compound Name: Trimethyl citrate

Cat. No.: B030998

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethyl citrate is the trimethyl ester of citric acid, an organic compound with significant
applications across various industries, including pharmaceuticals, polymers, and fine
chemicals.[1][2] Its low toxicity and versatile properties make it a subject of interest for
researchers and drug development professionals.[3] This technical guide provides a
comprehensive overview of the chemical structure, formula, physicochemical properties, and a
detailed experimental protocol for the synthesis of high-purity trimethyl citrate.

Chemical Structure and Formula

Trimethyl citrate is characterized by a central citric acid backbone where each of the three
carboxylic acid groups is esterified with a methyl group.[1]

e Molecular Formula: CeH1407[4][5][6]
e IUPAC Name: trimethyl 2-hydroxypropane-1,2,3-tricarboxylate[5][7]
e CAS Number: 1587-20-8[2][4][5][6]

The structure of trimethyl citrate is depicted below:
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Caption: Chemical structure of trimethyl citrate.

Physicochemical Properties

A summary of the key physicochemical properties of trimethyl citrate is presented in the table
below. These properties are crucial for its handling, processing, and application in various
experimental and industrial settings.
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Property Value References

Molecular Weight 234.20 g/mol [11[4115]

White to off-white crystalline
Appearance ) [1112][8]
solid or powder

Melting Point 75-90°C [1119]
N ) Approximately 176 °C at 16
Boiling Point [°]
mmHg
Density 1.27 - 1.28 g/cm?3 at 20°C [1]

Soluble in most organic
solvents; mixes well with water
Solubility with consistent stirring.[1] [11[3119]
Slightly soluble in water (53.2
g/L at 20°C).

Synthesis of Trimethyl Citrate

The most common and efficient method for synthesizing trimethyl citrate is the Fischer
esterification of citric acid with methanol, catalyzed by an acid.[2][8][10] This reversible reaction
requires the removal of water to drive the equilibrium towards the formation of the triester
product.[10][11]

Experimental Protocol: Acid-Catalyzed Esterification

This protocol details a robust method for the synthesis of high-purity trimethyl citrate using p-
toluenesulfonic acid as a catalyst.[11][12]

Materials:
« Citric acid (technical grade)
e Methanol

e p-Toluenesulfonic acid
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e Pure water
Equipment:

e Reaction flask

e Reflux condenser

« Distillation apparatus
e Heating mantle

o Magnetic stirrer

e Buchner funnel

e Drying oven
Procedure:

o Reaction Setup: In a reaction flask equipped with a reflux condenser and magnetic stirrer,
combine citric acid, methanol, and p-toluenesulfonic acid.[11]

 First Esterification Stage: Heat the mixture to reflux and maintain for 5 hours.[11]

o Water Removal: After the initial reflux period, reconfigure the apparatus for distillation and
distill the mixture at atmospheric pressure to remove the methanol-water azeotrope.[9][11]

o Subsequent Esterification Stages: Cool the reaction mixture to below 60°C. Add a fresh
portion of methanol to the flask and reflux for another 5 hours. Repeat this cycle of methanol
addition, reflux, and distillation for a total of 5 cycles to ensure the complete removal of water
and drive the reaction to completion.[9][11]

e Product Isolation: After the final distillation, add pure water to the hot residue and stir until all
the material is dissolved.[11][12]

o Crystallization: Allow the solution to cool to room temperature to induce the crystallization of
trimethyl citrate.[11]
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« Purification: Filter the crystals using a Buchner funnel and wash them with cold pure water to
remove any residual catalyst and unreacted starting materials.[11]

» Drying: Dry the purified crystals in a drying oven to obtain the final trimethyl citrate product.
[11]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of trimethyl citrate via acid-
catalyzed esterification.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Application_Note_Protocol_Synthesis_of_High_Purity_Trimethyl_Citrate.pdf
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Protocol_Synthesis_of_High_Purity_Trimethyl_Citrate.pdf
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Phase

Combine Citric Acid,
Methanol, and p-TSA

Y

Reflux for 5 hours

Y

Distill to Remove Water

Y

Add Fresh Methanol

Y

Repeat Reflux and
Distillation (4x)

Purification Phase
Y

Dissolve Residue in Hot Water

Y

Cool to Crystallize

Y

Filter and Wash Crystals

Click to download full resolution via product page

Caption: Experimental workflow for trimethyl citrate synthesis.
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Applications in Research and Drug Development

Trimethyl citrate's non-toxic nature and its role as a stable chemical intermediate make it
valuable in the pharmaceutical industry.[2][3] It is used as a plasticizer for polymer coatings in
drug formulations and has been investigated as a reagent in the preparation of antibacterial
conjugates.[3] Its biocompatibility also makes it suitable for use in medical devices.[9]

Safety and Handling

Trimethyl citrate is classified as having low toxicity.[1] However, standard laboratory safety
precautions should be observed. When handling the powdered form or heated solutions,
appropriate personal protective equipment, including safety glasses and gloves, should be
worn to avoid irritation to the eyes, skin, and respiratory system.[1]

Conclusion

This technical guide has provided a detailed overview of trimethyl citrate, covering its
chemical structure, physicochemical properties, a comprehensive synthesis protocol, and its
applications. The provided data and methodologies offer a valuable resource for researchers,
scientists, and professionals in drug development who are working with or exploring the
potential of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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